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Introduction
N6-methyladenosine (m6A) is the most abundant internal modification in eukaryotic

messenger RNA (mRNA) and plays a critical role in post-transcriptional gene regulation.[1] The

ability to accurately quantify the stoichiometry of m6A modification—the percentage of

transcripts for a given gene that are methylated—is crucial for understanding its regulatory

impact. m6A-Level and Isoform-Characterization sequencing (m6A-LAIC-seq) is a powerful

method that enables the quantitative, transcriptome-wide analysis of m6A levels and the

characterization of isoform-specific methylation.[2][3][4] This document provides detailed

application notes and a step-by-step protocol for performing m6A-LAIC-seq.

Principle of m6A-LAIC-seq
m6A-LAIC-seq is based on the immunoprecipitation (IP) of full-length, intact polyadenylated

RNA using an anti-m6A antibody. Unlike other methods that require RNA fragmentation prior to

IP, m6A-LAIC-seq preserves the full-length transcript information. Following IP, the RNA is

separated into two fractions: an m6A-positive fraction (eluate) containing methylated RNA and

an m6A-negative fraction (supernatant) containing unmethylated RNA. The abundance of
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transcripts in each fraction, along with an input control, is then quantified by high-throughput

sequencing. The inclusion of ERCC (External RNA Controls Consortium) spike-in controls

allows for normalization and accurate quantification of m6A levels, which are expressed as the

percentage of methylated transcripts for each gene.[3]

Applications
Quantitative, Transcriptome-Wide m6A Profiling: Determine the percentage of methylation for

each gene across the entire transcriptome.

Cell-Type Specificity of m6A Levels: Compare m6A landscapes between different cell types

or tissues to understand cell-specific gene regulation.[5]

Dynamic Changes in m6A Stoichiometry: Investigate how m6A levels change in response to

cellular stimuli, disease states, or drug treatments.

Isoform-Specific Methylation Analysis: Because full-length transcripts are sequenced, m6A-

LAIC-seq can distinguish between the methylation status of different transcript isoforms of

the same gene.

Drug Discovery and Development: Identify novel therapeutic targets by understanding how

m6A modifications regulate disease-related pathways.

Experimental Workflow
The following diagram illustrates the major steps in the m6A-LAIC-seq experimental workflow.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5704921/
https://www.researchgate.net/figure/Cell-type-comparison-of-m6A-levels-by-m6A-LAIC-seq-a-Box-plots-of-m6A-levels-of_fig5_304821779
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13912342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RNA Preparation

Immunoprecipitation

Sequencing and Analysis

Total RNA Extraction

Poly(A)+ RNA Selection (2x)

Addition of ERCC Spike-in Controls

m6A Immunoprecipitation
(anti-m6A antibody) Input Control

Separation of Fractions

m6A-Positive (Eluate) m6A-Negative (Supernatant)

Library Preparation

High-Throughput Sequencing

Data Analysis and Quantification

Click to download full resolution via product page

A high-level overview of the m6A-LAIC-seq experimental workflow.
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Quantitative Data Presentation
m6A-LAIC-seq allows for the direct comparison of m6A levels across different conditions or cell

types. The following table provides an example of quantitative m6A data for selected genes in

human embryonic stem cells (H1-ESC) and a lymphoblastoid cell line (GM12878), as

determined by m6A-LAIC-seq.[5]

Gene Symbol H1-ESC m6A Level (%) GM12878 m6A Level (%)

METTL3 35.2 45.8

METTL14 28.9 38.1

FTO 15.6 22.4

ALKBH5 19.3 25.7

YTHDF1 42.1 55.3

YTHDF2 38.7 51.2

YTHDF3 33.5 44.9

MYC 55.6 68.9

SOX2 78.2 65.1

POU5F1 12.5 18.9

Detailed Experimental Protocols
This protocol is adapted from the original m6A-LAIC-seq publication by Molinie et al., 2016,

Nature Methods.

I. RNA Preparation
Total RNA Extraction:

Extract total RNA from cell or tissue samples using a standard method such as TRIzol

reagent or a column-based kit.
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Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a

bioanalyzer (e.g., Agilent Bioanalyzer). High-quality RNA (RIN > 8) is recommended.

Poly(A)+ RNA Selection:

Perform two rounds of poly(A)+ RNA selection using oligo(dT) magnetic beads to enrich

for mRNA and other polyadenylated transcripts.

Start with at least 150 µg of total RNA to yield approximately 3-5 µg of double poly(A)-

selected RNA.

Resuspend the final poly(A)+ RNA in RNase-free water.

Spike-in Control Addition:

Add a known amount of ERCC RNA Spike-In Mix to the poly(A)+ RNA. This is crucial for

the normalization and quantification of m6A levels.

II. m6A Immunoprecipitation (m6A-IP)
Antibody-Bead Conjugation:

Conjugate a specific anti-m6A antibody (e.g., from Synaptic Systems) to protein A/G

magnetic beads.

Wash the beads to remove any unbound antibody.

RNA Denaturation and IP Reaction:

Denature the poly(A)+ RNA containing spike-ins by heating at 65°C for 5 minutes, followed

by immediate placement on ice.

Prepare the IP buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 0.1% IGEPAL CA-630,

and protease inhibitors).

Add the denatured RNA to the antibody-conjugated beads in IP buffer.

Incubate for 2 hours at 4°C with gentle rotation.
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Washing and Elution:

Separate the beads from the supernatant using a magnetic stand. The supernatant

contains the m6A-negative fraction.

Wash the beads multiple times with IP buffer to remove non-specifically bound RNA.

Elute the bound RNA from the beads using an elution buffer (e.g., containing N6-
methyladenosine) to obtain the m6A-positive fraction (eluate).

RNA Purification:

Purify the RNA from the m6A-positive (eluate), m6A-negative (supernatant), and input

fractions using a suitable RNA cleanup kit.

III. Library Preparation and Sequencing
Library Construction:

Prepare sequencing libraries from the m6A-positive, m6A-negative, and input RNA

samples using a strand-specific RNA-seq library preparation kit.

Follow the manufacturer's instructions for fragmentation (if required by the kit), reverse

transcription, adapter ligation, and amplification.

Sequencing:

Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina

NovaSeq). Aim for a sufficient read depth to ensure accurate quantification.

IV. Data Analysis
Read Alignment:

Align the sequencing reads to the appropriate reference genome and transcriptome.

Quantification of Gene Expression:
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Calculate the abundance of each transcript in the input, m6A-positive, and m6A-negative

fractions. Use the ERCC spike-in reads for normalization across the different fractions.

Calculation of m6A Levels:

For each gene, calculate the m6A level as the ratio of the normalized abundance in the

m6A-positive fraction to the sum of the normalized abundances in the m6A-positive and

m6A-negative fractions:

m6A Level (%) = [Normalized Abundance (m6A-positive)] / [Normalized Abundance

(m6A-positive) + Normalized Abundance (m6A-negative)] * 100

m6A-Regulated Signaling Pathways
m6A modification has been shown to regulate various signaling pathways critical in

development and disease. Below are diagrams of the PI3K/Akt and Wnt signaling pathways,

highlighting key components that can be regulated by m6A.
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The PI3K/Akt signaling pathway with m6A-regulated components.
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The Wnt/β-catenin signaling pathway with an m6A-regulated component.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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